Cas no 6367-12-0 ((2S)-2-acetamido-3-hydroxy-N-methylpropanamide)

(2S)-2-acetamido-3-hydroxy-N-methylpropanamide structure
6367-12-0 structure
Product Name:(2S)-2-acetamido-3-hydroxy-N-methylpropanamide
CAS No:6367-12-0
MF:C6H12N2O3
MW:160.171081542969
MDL:MFCD30535986
CID:425984
PubChem ID:14756234
Update Time:2025-09-24

(2S)-2-acetamido-3-hydroxy-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-(acetylamino)-3-hydroxy-N-methyl-, (S)-
    • (2S)-2-acetamido-3-hydroxy-N-methylpropanamide
    • 6367-12-0
    • DTXSID10563651
    • SCHEMBL10013379
    • EN300-345316
    • acetylserine-N-methylamide
    • N~2~-Acetyl-N-methyl-L-serinamide
    • MDL: MFCD30535986
    • Inchi: 1S/C6H12N2O3/c1-4(10)8-5(3-9)6(11)7-2/h5,9H,3H2,1-2H3,(H,7,11)(H,8,10)/t5-/m0/s1
    • InChI Key: WAZDXKZPWRIFLK-YFKPBYRVSA-N
    • SMILES: OC[C@@H](C(NC)=O)NC(C)=O

Computed Properties

  • Exact Mass: 160.08486
  • Monoisotopic Mass: 160.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.43

(2S)-2-acetamido-3-hydroxy-N-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-345316-0.05g
(2S)-2-acetamido-3-hydroxy-N-methylpropanamide
6367-12-0 95%
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Enamine
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Enamine
EN300-345316-10.0g
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